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Compound of Interest
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Cat. No.: B363903 Get Quote

Introduction

Polyetheretherketone (PEEK) and Polyethersulfone (PES) are high-performance aromatic

polymers known for their exceptional thermal stability, mechanical strength, and chemical

resistance. Their synthesis is a significant industrial process, typically achieved through

nucleophilic aromatic substitution (SNAr) polymerization. A critical component of this process is

the choice of solvent, which must withstand the demanding reaction conditions. Diphenyl
sulfone ((C₆H₅)₂SO₂) has been established as the solvent of choice for the commercial

production of these polymers, particularly PEEK.[1][2] These application notes detail the

specific role of diphenyl sulfone, outlining the polymerization mechanisms and providing

standardized protocols for the synthesis and purification of PEEK and PES.

Diphenyl Sulfone: A High-Temperature Solvent for
Polymerization
Diphenyl sulfone is a thermally stable, polar aprotic solvent, making it uniquely suited for the

synthesis of thermally stable polymers like PEEK and PES.[3] Its primary role is to maintain the

reactants (monomers, base) and the growing polymer chain in a soluble state at the high

temperatures required for polymerization.[1]

Key Properties and Function:
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High Boiling Point: With a boiling point of approximately 379°C, diphenyl sulfone remains

liquid and stable at the high reaction temperatures (often >300°C) necessary to achieve high

molecular weight PEEK.[4][5]

Thermal Stability: It does not decompose at the required polymerization temperatures,

ensuring a clean reaction environment.[6]

Solvating Power: It effectively dissolves the aromatic monomers and, crucially, the resulting

rigid-chain PEEK and PES polymers, preventing premature precipitation which would

otherwise terminate chain growth and limit molecular weight.[1]

Inert Nature: As a polar aprotic solvent, it facilitates the SNAr reaction without participating in

side reactions.

Table 1: Physical Properties of Diphenyl Sulfone

Property Value Reference(s)

Molecular Formula C₁₂H₁₀O₂S [5]

Molar Mass 218.27 g/mol [7]

Melting Point 123-129 °C [7][8]

Boiling Point 378-379 °C [5][7]

Appearance White crystalline solid [5]

| Solubility in Water | Insoluble |[4][5] |
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Caption: Logical relationship of Diphenyl Sulfone's properties to its function.

Mechanism of Polymerization: Nucleophilic
Aromatic Substitution (SNAr)
The synthesis of PEEK and PES proceeds via a step-growth polycondensation reaction

following the nucleophilic aromatic substitution (SNAr) mechanism.[1][9] The general

mechanism involves two key steps:

Nucleophilic Attack: A strong nucleophile, typically a phenoxide generated in situ from a

bisphenol monomer and a weak base (e.g., Na₂CO₃, K₂CO₃), attacks an electron-deficient

aromatic ring on the dihalide monomer.[10][11] The ring is "activated" by a strong electron-

withdrawing group (a ketone for PEEK, a sulfone for PES) positioned ortho or para to the

halide leaving group.[12] This attack forms a resonance-stabilized carbanion intermediate

known as a Meisenheimer complex.[13]

Elimination of Leaving Group: The aromaticity of the ring is restored by the elimination of the

halide leaving group (typically F⁻ or Cl⁻), forming a stable ether linkage.[12] This process
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repeats to build the polymer chain.

PEEK Synthesis

Hydroquinone
(Bisphenolate)

PEEK Repeat Unit+

4,4'-Difluorobenzophenone

PES Synthesis

4,4'-Dihydroxydiphenyl Sulfone
(Bisphenolate)

PES Repeat Unit+

4,4'-Dichlorodiphenyl Sulfone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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